Cas no 115551-26-3 (Marbofloxacin hydrochloride)

• Product Name: Marbofloxacin hydrochloride
• CAS No: 115551-26-3
• MF: C₁₇H₂₀ClFN₄O₄
• MW: 398.8165
• CID: 2601836
• PubChem ID: 14576609
• Update Time: 2025-06-28

Marbofloxacin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Marbofloxacin (hydrochloride)
• Marbofloxacin hydrochloride
• 7H-Pyrido[3,2,1-ij][4,1,2]benzoxadiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, monohydrochloride
• 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1,2-diazatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid;hydrochloride
• 115551-26-3
• W3C3ZZ8R2D
• SCHEMBL10563057
• 7H-Pyrido[3,2,1-ij][4,1,2]benzoxadiazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrochloride (1:1)
• 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,3,4]oxadiazino[6,5,4-ij]quinoline-6-carboxylic acid hydrochloride
• 9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,3,4]oxadiazino[6,5,4-ij]quinoline-6-carboxylic acid hydrochloride
• HY-B0126A
• CS-1894
• Marbofloxacinhydrochloride
• DA-55236

• Inchi： 1S/C17H19FN4O4.ClH/c1-19-3-5-21(6-4-19)14-12(18)7-10-13-16(14)26-9-20(2)22(13)8-11(15(10)23)17(24)25;/h7-8H,3-6,9H2,1-2H3,(H,24,25);1H
• InChI Key： OCRYFLKYXNBUEY-UHFFFAOYSA-N
• SMILES： Cl[H].FC1C([H])=C2C(C(C(=O)O[H])=C([H])N3C2=C(C=1N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])N3C([H])([H])[H])=O

Computed Properties

• Exact Mass: 398.115711g/mol
• Monoisotopic Mass: 398.115711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6
• Molecular Weight: 398.8g/mol

Marbofloxacin hydrochloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Marbofloxacin hydrochloride

Marbofloxacin Hydrochloride (CAS No. 115551-26-3): An Overview of Its Properties, Applications, and Recent Research Advances

Marbofloxacin hydrochloride (CAS No. 115551-26-3) is a fluoroquinolone antibiotic widely recognized for its potent antibacterial activity against a broad spectrum of Gram-positive and Gram-negative bacteria. This compound is particularly valuable in veterinary medicine, where it is used to treat various bacterial infections in animals, including respiratory, urinary, and skin infections. The chemical structure of marbofloxacin hydrochloride includes a fluoroquinolone core, which confers its strong bactericidal properties by inhibiting bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication and repair.

The pharmacokinetic properties of marbofloxacin hydrochloride have been extensively studied. It exhibits excellent bioavailability when administered orally or parenterally, making it a versatile choice for different routes of administration. The compound has a long half-life, which allows for less frequent dosing and improved patient compliance. Additionally, marbofloxacin hydrochloride demonstrates good tissue penetration, ensuring effective concentrations at the site of infection.

In recent years, significant advancements have been made in understanding the mechanisms of action and resistance to marbofloxacin hydrochloride. Research has shown that the compound's ability to inhibit DNA gyrase and topoisomerase IV is highly specific and efficient, leading to rapid bacterial cell death. However, the emergence of resistance to fluoroquinolones remains a concern. Studies have identified specific mutations in the target enzymes that can confer resistance to marbofloxacin hydrochloride. These findings have prompted ongoing efforts to develop novel strategies to combat resistance, such as combination therapies and the use of adjuvants that enhance the efficacy of the antibiotic.

The safety profile of marbofloxacin hydrochloride has also been extensively evaluated. Clinical trials have demonstrated that the compound is generally well-tolerated in both animals and humans. Common side effects are mild and include gastrointestinal disturbances such as nausea and diarrhea. However, more serious adverse effects, such as tendonitis and tendon rupture, have been reported in rare cases. These side effects are typically associated with prolonged use or higher doses of the antibiotic.

In veterinary medicine, marbofloxacin hydrochloride has proven to be highly effective in treating respiratory infections in cattle and pigs, urinary tract infections in dogs and cats, and skin infections in various animal species. Its broad-spectrum activity and favorable pharmacokinetic properties make it an essential tool in the veterinarian's arsenal against bacterial infections.

Recent research has also explored the potential applications of marbofloxacin hydrochloride beyond its traditional uses. For example, studies have investigated its efficacy in treating multidrug-resistant bacterial infections, which are becoming increasingly prevalent due to the overuse and misuse of antibiotics. Preliminary results suggest that marbofloxacin hydrochloride may be effective against certain multidrug-resistant strains, although further research is needed to confirm these findings.

The environmental impact of marbofloxacin hydrochloride has also been a topic of interest. Research has shown that the compound can persist in water bodies and soil, potentially leading to ecological concerns. Efforts are underway to develop more environmentally friendly formulations and disposal methods to minimize these impacts.

In conclusion, marbofloxacin hydrochloride (CAS No. 115551-26-3) remains a valuable antibiotic with a wide range of applications in veterinary medicine. Its potent antibacterial activity, favorable pharmacokinetic properties, and broad-spectrum coverage make it an essential tool in treating bacterial infections in animals. Ongoing research continues to enhance our understanding of its mechanisms of action, resistance patterns, and potential new applications, ensuring its continued relevance in the field.